Cas no 377053-86-6 (Methyl 3-(4-Bromophenyl)isoxazole-5-carboxylate)

• Product Name: Methyl 3-(4-Bromophenyl)isoxazole-5-carboxylate
• CAS No: 377053-86-6
• MF: C₁₁H₈BrNO₃
• MW: 282.0901222229
• MDL: MFCD02737761
• CID: 1485384
• PubChem ID: 776529
• Update Time: 2025-04-21

Methyl 3-(4-Bromophenyl)isoxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(4-bromophenyl)-1,2-oxazole-5-carboxylate
• 3 - (4 - bromine phenyl) different oxazole - 5 - carboxylic acid methyl ester
• methyl 3-(4-bromophenyl)isoxazole-5-carboxylate
• DS-19241
• AKOS001597459
• Z2050071638
• STL329331
• 3-(4-Bromine phenyl) different oxazole-5-carboxylic acid methyl ester
• EN300-268623
• CS-0150823
• A918705
• F52831
• SCHEMBL15919469
• 377053-86-6
• CCG-106032
• EU-0070838
• CQA05386
• DB-343287
• methyl3-(4-bromophenyl)isoxazole-5-carboxylate
• Methyl 3-(4-Bromophenyl)isoxazole-5-carboxylate

• MDL： MFCD02737761
• Inchi： 1S/C11H8BrNO3/c1-15-11(14)10-6-9(13-16-10)7-2-4-8(12)5-3-7/h2-6H,1H3
• InChI Key： FXKDYVHKGFPHBA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=C(C(=O)OC)ON=1

Computed Properties

• Exact Mass: 280.96876g/mol
• Monoisotopic Mass: 280.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Boiling Point: 416.4±35.0°C at 760 mmHg

Methyl 3-(4-Bromophenyl)isoxazole-5-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature